![molecular formula C8H16ClNO B13541723 4A-methyloctahydrofuro[3,4-b]pyridine hydrochloride](/img/structure/B13541723.png)
4A-methyloctahydrofuro[3,4-b]pyridine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4A-methyloctahydrofuro[3,4-b]pyridine hydrochloride: belongs to the class of pyrazolo[3,4-b]pyridines , which are bicyclic heterocyclic compounds. These compounds exhibit two possible tautomeric forms: the 1H-isomer and the 2H-isomer . The structure of this compound is shown below:
Structure:
Preparation Methods
Synthesis:: The synthesis of 4A-methyloctahydrofuro[3,4-b]pyridine hydrochloride involves various routes. One common approach starts from a preformed pyrazole or pyridine. For example, the first monosubstituted 1H-pyrazolo[3,4-b]pyridine (R3 = Ph) was synthesized by Ortoleva in 1908 by treating diphenylhydrazone and pyridine with iodine. Bulow later synthesized N-phenyl-3-methyl substituted derivatives using a similar strategy .
Chemical Reactions Analysis
4A-methyloctahydrofuro[3,4-b]pyridine hydrochloride can undergo various chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions depend on the specific transformation. Major products formed from these reactions vary based on the substituents present at different positions in the molecule.
Scientific Research Applications
Chemistry::
Building Blocks: These compounds serve as building blocks for the synthesis of more complex molecules.
Medicinal Chemistry: Researchers explore their potential as drug candidates due to their structural similarity to purine bases (adenine and guanine).
Catalysis: They may find applications in catalytic processes.
Anticancer Agents: Some 1H-pyrazolo[3,4-b]pyridine derivatives have been designed and screened for antitumor activity in vitro.
Neurological Research: Their effects on neural pathways are of interest.
Fine Chemicals: Used in the production of specialty chemicals.
Pharmaceuticals: Potential use as active pharmaceutical ingredients (APIs).
Mechanism of Action
The precise mechanism by which 4A-methyloctahydrofuro[3,4-b]pyridine hydrochloride exerts its effects remains an active area of research. It likely involves interactions with specific molecular targets and signaling pathways.
Comparison with Similar Compounds
4A-methyloctahydrofuro[3,4-b]pyridine hydrochloride shares structural features with other pyrazolo[3,4-b]pyridines
Similar Compounds::- Other pyrazolo[3,4-b]pyridine derivatives with varying substituents.
- Related purine analogs.
Properties
Molecular Formula |
C8H16ClNO |
---|---|
Molecular Weight |
177.67 g/mol |
IUPAC Name |
4a-methyl-2,3,4,5,7,7a-hexahydro-1H-furo[3,4-b]pyridine;hydrochloride |
InChI |
InChI=1S/C8H15NO.ClH/c1-8-3-2-4-9-7(8)5-10-6-8;/h7,9H,2-6H2,1H3;1H |
InChI Key |
SHJQXNQHDAQGBC-UHFFFAOYSA-N |
Canonical SMILES |
CC12CCCNC1COC2.Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.